Cas no 106051-03-0 (Propanedinitrile, (4,5,6,7-tetrahydro-4-methylbenzo[b]thien-4-yl)-)

• Product name: Propanedinitrile, (4,5,6,7-tetrahydro-4-methylbenzo[b]thien-4-yl)-
• CAS No: 106051-03-0
• MF: C₁₂H₁₂N₂S
• MW: 216.302081108093
• CID: 1170169
• PubChem ID: 14044260

Propanedinitrile, (4,5,6,7-tetrahydro-4-methylbenzo[b]thien-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, (4,5,6,7-tetrahydro-4-methylbenzo[b]thien-4-yl)-
• 2-(4-methyl-6,7-dihydro-5H-1-benzothiophen-4-yl)propanedinitrile
• DTXSID50554922
• 106051-03-0
• (4-Methyl-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)propanedinitrile

• Inchi： InChI=1S/C12H12N2S/c1-12(9(7-13)8-14)5-2-3-11-10(12)4-6-15-11/h4,6,9H,2-3,5H2,1H3
• InChI Key： ZJTPLFFLAYHVEX-UHFFFAOYSA-N
• SMILES： CC1(CCCC2=C1C=CS2)C(C#N)C#N

Computed Properties

• Exact Mass: 216.07226
• Monoisotopic Mass: 216.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• PSA: 47.58